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Brand Name:
Vulcanchem
CAS No.:
1186659-59-5
VCID:
VC20809934
InChI:
InChI=1S/C27H27FN8O3/c1-29-26(38)23-17(28)6-5-7-18(23)31-25-16-8-10-30-24(16)33-27(34-25)32-19-13-20-15(12-21(19)39-4)9-11-36(20)22(37)14-35(2)3/h5-13H,14H2,1-4H3,(H,29,38)(H3,30,31,32,33,34)
SMILES:
CNC(=O)C1=C(C=CC=C1F)NC2=NC(=NC3=C2C=CN3)NC4=C(C=C5C=CN(C5=C4)C(=O)CN(C)C)OC
Molecular Formula:
C27H27FN8O3
Molecular Weight:
530.6 g/mol
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CAS No.: 1186659-59-5
Cat. No.: VC20809934
Molecular Formula: C27H27FN8O3
Molecular Weight: 530.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1186659-59-5 |
|---|---|
| Molecular Formula | C27H27FN8O3 |
| Molecular Weight | 530.6 g/mol |
| IUPAC Name | 2-[[2-[[1-[2-(dimethylamino)acetyl]-5-methoxyindol-6-yl]amino]-7H-pyrrolo[2,3-d]pyrimidin-4-yl]amino]-6-fluoro-N-methylbenzamide |
| Standard InChI | InChI=1S/C27H27FN8O3/c1-29-26(38)23-17(28)6-5-7-18(23)31-25-16-8-10-30-24(16)33-27(34-25)32-19-13-20-15(12-21(19)39-4)9-11-36(20)22(37)14-35(2)3/h5-13H,14H2,1-4H3,(H,29,38)(H3,30,31,32,33,34) |
| Standard InChI Key | DESOLSKAHZZIGK-UHFFFAOYSA-N |
| SMILES | CNC(=O)C1=C(C=CC=C1F)NC2=NC(=NC3=C2C=CN3)NC4=C(C=C5C=CN(C5=C4)C(=O)CN(C)C)OC |
| Canonical SMILES | CNC(=O)C1=C(C=CC=C1F)NC2=NC(=NC3=C2C=CN3)NC4=C(C=C5C=CN(C5=C4)C(=O)CN(C)C)OC |
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